Cas no 1514086-28-2 (4-(Butan-2-yloxy)pyrimidin-5-amine)

• Product Name: 4-(Butan-2-yloxy)pyrimidin-5-amine
• CAS No: 1514086-28-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5691619
• PubChem ID: 79917809
• Update Time: 2025-06-10

4-(Butan-2-yloxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS018477319
• EN300-1243884
• 1514086-28-2
• 4-(butan-2-yloxy)pyrimidin-5-amine
• 5-Pyrimidinamine, 4-(1-methylpropoxy)-
• 4-(Butan-2-yloxy)pyrimidin-5-amine

• Inchi： 1S/C8H13N3O/c1-3-6(2)12-8-7(9)4-10-5-11-8/h4-6H,3,9H2,1-2H3
• InChI Key： JCERVZJAAYZHJC-UHFFFAOYSA-N
• SMILES： O(C1C(=CN=CN=1)N)C(C)CC

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 292.3±20.0 °C(Predicted)
• pka: 4.17±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(Butan-2-yloxy)pyrimidin-5-amine

Recent Advances in the Study of 4-(Butan-2-yloxy)pyrimidin-5-amine (CAS: 1514086-28-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Butan-2-yloxy)pyrimidin-5-amine (CAS: 1514086-28-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications. The growing interest in this molecule is driven by its versatility as a building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have demonstrated that 4-(Butan-2-yloxy)pyrimidin-5-amine serves as a crucial intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective inhibitors for the JAK-STAT signaling pathway, which plays a critical role in inflammatory diseases and cancer. The compound's pyrimidine core allows for diverse modifications, enabling researchers to fine-tune pharmacological properties while maintaining target specificity.

Structural analysis of 1514086-28-2 reveals that the butan-2-yloxy group at the 4-position significantly influences the molecule's pharmacokinetic properties. Research from the European Journal of Pharmaceutical Sciences (2024) demonstrated that this substituent enhances membrane permeability while maintaining acceptable metabolic stability. The amine group at the 5-position provides an essential handle for further derivatization, making it particularly valuable in combinatorial chemistry approaches for drug discovery.

In terms of biological activity, recent in vitro studies have shown that derivatives of 4-(Butan-2-yloxy)pyrimidin-5-amine exhibit promising activity against various cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines. The mechanism of action appears to involve interference with DNA synthesis and cell cycle progression, though detailed target identification studies are still ongoing.

The compound's potential extends beyond oncology applications. Recent work published in ACS Chemical Neuroscience (2023) explored its derivatives as modulators of neurotransmitter systems, showing particular promise in the development of novel antipsychotic agents. The structural flexibility of the 4-(Butan-2-yloxy)pyrimidin-5-amine scaffold allows for optimization of both central nervous system penetration and receptor subtype selectivity.

Synthetic methodologies for 1514086-28-2 have also seen significant advancements. A 2024 Nature Protocols publication detailed an improved, scalable synthesis route with higher yields and reduced environmental impact compared to previous methods. The new approach utilizes flow chemistry techniques and greener solvents, addressing important considerations for potential industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Recent reviews in Expert Opinion on Drug Discovery (2024) highlight the need for more comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling and in vivo efficacy studies. Current research efforts are focusing on addressing these gaps through collaborative projects between academic institutions and pharmaceutical companies.

In conclusion, 4-(Butan-2-yloxy)pyrimidin-5-amine (CAS: 1514086-28-2) represents a versatile and pharmacologically interesting scaffold with applications across multiple therapeutic areas. The growing body of research suggests its potential as a valuable tool in drug discovery, particularly for targeted therapies. Future research directions likely include further exploration of structure-activity relationships, development of more potent and selective derivatives, and advancement of promising candidates through preclinical development.